Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)-
Overview
Description
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects. In
Mechanism Of Action
The mechanism of action of Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- is not well understood. However, it is believed to work by inhibiting the growth and proliferation of cancer cells. This compound has been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the removal of damaged or abnormal cells from the body.
Biochemical and Physiological Effects:
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- has unique biochemical and physiological effects. This compound has been shown to have anticancer properties and can induce apoptosis in cancer cells. Additionally, this compound can also be used as a fluorescent probe for detecting DNA and RNA.
Advantages And Limitations For Lab Experiments
One of the primary advantages of using Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- in lab experiments is its anticancer properties. This compound can be used to develop new cancer drugs and can also be used as a fluorescent probe for detecting DNA and RNA. However, one of the limitations of using this compound is its toxicity. It is important to handle this compound with care and follow proper safety protocols when working with it in the lab.
Future Directions
There are several future directions for the research and development of Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)-. One potential direction is the further exploration of its anticancer properties and the development of new cancer drugs based on this compound. Additionally, this compound can also be used in the development of new fluorescent probes for detecting DNA and RNA. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- is synthesized through a multi-step process. The first step involves the reaction of 2-methyl-1-naphthylmethylamine with 1-bromo-2-chloroethane in the presence of sodium hydroxide. This reaction produces 1-(2-bromoethyl)-2-methyl-1-naphthylmethylamine. The second step involves the reaction of the product from the first step with urea in the presence of a catalyst such as potassium carbonate. This reaction produces Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)-.
Scientific Research Applications
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- has potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to have anticancer properties and can be used in the development of new cancer drugs. Additionally, this compound can also be used as a fluorescent probe for detecting DNA and RNA.
properties
CAS RN |
102434-30-0 |
|---|---|
Product Name |
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- |
Molecular Formula |
C15H17BrN2O |
Molecular Weight |
321.21 g/mol |
IUPAC Name |
1-(2-bromoethyl)-3-[(2-methylnaphthalen-1-yl)methyl]urea |
InChI |
InChI=1S/C15H17BrN2O/c1-11-6-7-12-4-2-3-5-13(12)14(11)10-18-15(19)17-9-8-16/h2-7H,8-10H2,1H3,(H2,17,18,19) |
InChI Key |
KGTXKRZKICGBJG-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=CC=CC=C2C=C1)CNC(=O)NCCBr |
Canonical SMILES |
CC1=C(C2=CC=CC=C2C=C1)CNC(=O)NCCBr |
Other CAS RN |
102434-30-0 |
synonyms |
Urea, 1-(2-bromoethyl)-3-(2-methyl-1-naphthylmethyl)- |
Origin of Product |
United States |
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